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Compound of Interest

Compound Name: alpha-Isowighteone

Cat. No.: B582696

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of alpha-
Isowighteone, a flavonoid isolated from the roots of Sophora flavescens. Due to the absence
of a specific Safety Data Sheet (SDS), these procedures are based on established best
practices for the disposal of research-grade chemicals with incompletely characterized
toxicological profiles. Adherence to these guidelines, in conjunction with your institution's
specific protocols, is paramount for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling

Before beginning any work with alpha-lsowighteone, it is crucial to assume the compound is
potentially hazardous. The following precautions should be strictly observed:

o Personal Protective Equipment (PPE): A standard PPE ensemble, including safety goggles,
a laboratory coat, and chemical-resistant gloves, is mandatory.

» Ventilation: All handling of alpha-lsowighteone, both in its solid form and in solution, should
be conducted within a certified chemical fume hood to prevent inhalation.

» Spill Management: In the event of a spill, avoid creating dust from the solid material. For
liquid spills, use an inert absorbent material. All contaminated materials must be collected in
a sealed container and treated as hazardous waste. Do not permit the chemical to enter the
sanitary sewer system.[1]
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o Storage: alpha-lsowighteone should be stored in a cool, dry, and well-ventilated area in a
tightly sealed container.

Key Data and Properties

A summary of the known physical and chemical properties of alpha-Isowighteone is presented
below. This information is vital for a preliminary risk assessment.

Property Value
Molecular Formula C20H180s5
Molecular Weight 338.4 g/mol
Physical Appearance Yellow powder

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone, etc.[2][3]

Chemical Class Flavonoid[4]

Source: PubChem CID 5494866, ChemicalBook, MedchemExpress, ChemFaces

Standard Disposal Protocol

The recommended disposal pathway for alpha-Isowighteone and associated waste is through
your institution's Environmental Health and Safety (EHS) department. In-laboratory treatment of
uncharacterized chemical waste is strongly discouraged.

Step 1: Waste Segregation and Collection

o Treat as Hazardous: All waste materials containing alpha-lsowighteone, including the pure
compound, solutions, and contaminated consumables (e.g., pipette tips, gloves, weighing
paper), must be treated as hazardous chemical waste.

» Avoid Co-mingling: Do not mix alpha-lsowighteone waste with other chemical waste
streams unless explicitly approved by your EHS office. Segregation prevents unforeseen
chemical reactions.[1][5]
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Step 2: Containerization and Labeling

e Solid Waste: Collect solid waste in a robust, sealable container compatible with chemical
waste.

e Liquid Waste: Use a leak-proof, screw-cap container for liquid waste. If a flammable solvent
is used, the container must be appropriate for flammable waste.

e Labeling: Every waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "alpha-Isowighteone,"” the name of any solvents, and the date the waste
was first added.

Step 3: On-Site Storage

e Waste must be stored in a designated Satellite Accumulation Area (SAA) within the lab, at or
near the point of generation.[4][5]

» Containers must remain sealed except when adding waste.[2][4]
Step 4: Scheduling Disposal

» Contact your institution's EHS department to arrange for the collection of the hazardous
waste. Follow their specific procedures for waste pickup requests.

Step 5: Empty Container Management

e A container that held alpha-lsowighteone is not considered empty until it has been triple-
rinsed with an appropriate solvent.[2]

e The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[2]

« Atfter triple-rinsing, deface or remove the original label before disposing of the container as
non-hazardous solid waste.[2]

Disposal Decision Workflow
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The following diagram outlines the logical steps for managing alpha-lsowighteone waste from
generation to disposal.

Start: alpha-lsowighteone Waste Generated

Assess Waste Form

Collect in Labeled Collect in Labeled Collect in Labeled
Solid Waste Container Liquid Waste Container Solid Waste Container

Contaminated Labware

Label Container as 'Hazardous Waste'
- Chemical Name
- Solvent(s)
- Date

Store Sealed Container in
Satellite Accumulation Area

Contact EHS for Pickup

End: Waste Managed by EHS

Click to download full resolution via product page

Caption: Disposal workflow for alpha-Isowighteone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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